Cas no 87142-65-2 (1-Propanone,3-(dimethylamino)-1-(4-methoxyphenyl)-, hydrobromide (1:1))

1-Propanone,3-(dimethylamino)-1-(4-methoxyphenyl)-, hydrobromide (1:1) structure
87142-65-2 structure
Product Name:1-Propanone,3-(dimethylamino)-1-(4-methoxyphenyl)-, hydrobromide (1:1)
CAS No:87142-65-2
MF:C12H18BrNO2
MW:288.180822849274
CID:728624
Update Time:2024-01-31

1-Propanone,3-(dimethylamino)-1-(4-methoxyphenyl)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,3-(dimethylamino)-1-(4-methoxyphenyl)-, hydrobromide (1:1)
    • 3-dimethylamino-1-(4-methoxy-phenyl)-propan-1-one, hydrobromide
    • Inchi: 1S/C12H17NO2.BrH/c1-13(2)9-8-12(14)10-4-6-11(15-3)7-5-10;/h4-7H,8-9H2,1-3H3;1H
    • InChI Key: GVNUNDFWZQYUKQ-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(OC)C=C1)(=O)CCN(C)C.[H]Br

Computed Properties

  • Exact Mass: 243.103
  • Monoisotopic Mass: 243.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 196
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2

Experimental Properties

  • Boiling Point: 318.2°C at 760 mmHg
  • Flash Point: 151.2°C
  • Refractive Index: 1.512
  • PSA: 29.54000
  • LogP: 2.63160
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